Cas no 2415163-54-9 ([2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid)

• Product Name: [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid
• CAS No: 2415163-54-9
• MF: C₁₂H₁₃BF₂N₂O₄S
• MW: 330.115428686142
• MDL: MFCD34468107
• CID: 5165193
• PubChem ID: 150920421
• Update Time: 2026-03-04

[2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((tert-Butoxycarbonyl)amino)-5,7-difluorobenzo[d]thiazol-4-yl)boronic acid
• [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid
• 1,1-Dimethylethyl N-(4-borono-5,7-difluoro-2-benzothiazolyl)carbamate
• CS-0167612
• SY323275
• E80032
• (2-(Boc-amino)-5,7-difluoro-1,3-benzothiazol-4-yl)boronic acid
• [5,7-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazol-4-yl]boronic acid
• 2415163-54-9
• 2-[(tert-butoxycarbonyl)amino]-5,7-difluoro-1,3-benzothiazol-4-ylboronic acid
• 2-(Boc-amino)-5,7-difluorobenzothiazole-4-boronic Acid
• DB-374157
• PS-18750
• MFCD34468107

• MDL： MFCD34468107
• Inchi： 1S/C12H13BF2N2O4S/c1-12(2,3)21-11(18)17-10-16-8-7(13(19)20)5(14)4-6(15)9(8)22-10/h4,19-20H,1-3H3,(H,16,17,18)
• InChI Key： LDXHSMWGHDYXEJ-UHFFFAOYSA-N
• SMILES： B(C1C(=CC(F)=C2SC(NC(=O)OC(C)(C)C)=NC=12)F)(O)O

Computed Properties

• Exact Mass: 330.0657146g/mol
• Monoisotopic Mass: 330.0657146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid

Introduction to [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic Acid (CAS No: 2415163-54-9)

The compound [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid, with the CAS number 2415163-54-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzo-thiazole core substituted with a tert-butoxycarbonylamino group and two fluorine atoms at the 5 and 7 positions. The presence of the boronic acid group further enhances its versatility in various chemical reactions.

Benzothiazole derivatives have been extensively studied due to their diverse applications in drug discovery, agrochemicals, and advanced materials. The substitution pattern in this compound plays a crucial role in determining its reactivity and biological activity. The tert-butoxycarbonylamino group serves as a protecting group for the amine functionality, making it suitable for use in peptide synthesis and other amine-based reactions. Meanwhile, the fluorine atoms at positions 5 and 7 introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in cross-coupling reactions.

The boronic acid moiety in this compound is particularly valuable in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. This makes [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid an ideal building block for constructing complex organic molecules. Recent studies have highlighted its potential in synthesizing heterocyclic compounds with applications in pharmaceuticals and optoelectronic materials.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis begins with the preparation of the benzo-thiazole core, followed by the introduction of substituents at specific positions. The tert-butoxycarbonylamino group is introduced via reductive amination or other amide-forming reactions, while the fluorine atoms are incorporated through electrophilic substitution or directed metallation strategies.

Recent advancements in organometallic chemistry have further expanded the utility of this compound. For instance, researchers have explored its use in palladium-catalyzed cross-coupling reactions to synthesize biaryl compounds with enhanced stability and bioavailability. Additionally, the fluorinated benzo-thiazole core has been utilized in designing fluorescent sensors for detecting metal ions and anions in aqueous environments.

In terms of applications, [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid has shown promise in drug discovery programs targeting various diseases. Its unique structure allows for modulation of pharmacokinetic properties such as solubility and permeability, making it an attractive candidate for developing small-molecule inhibitors of protein kinases and other therapeutic targets.

Furthermore, this compound has been employed as a precursor for synthesizing advanced materials with tailored electronic properties. For example, its incorporation into conjugated polymers has led to materials with improved charge transport characteristics, which are valuable for applications in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, [2-(tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-4-yl]boronic acid (CAS No: 2415163-54-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical transformations and endows it with properties that make it invaluable for both academic research and industrial applications. As research continues to uncover new synthetic pathways and functional applications for this compound, its role in advancing science and technology is expected to grow even further.